2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide

• IUPAC Name: 2-(1,1-dioxo-1,4-thiazinan-4-yl)-N-(furan-2-ylmethyl)-3-(1H-indol-3-yl)propanamide
• InChI: InChI=1S/C20H23N3O4S/c24-20(22-14-16-4-3-9-27-16)19(23-7-10-28(25,26)11-8-23)12-15-13-21-18-6-2-1-5-17(15)18/h1-6,9,13,19,21H,7-8,10-12,14H2,(H,22,24)
• InChI Key: PHZXNGVEHGNHOK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C(CC2=CNC3=CC=CC=C32)C(=O)NCC4=CC=CO4
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.48. The purity is usually 95%.
BenchChem offers high-quality 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

One application of the chemical structure similar to 2-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide is in the development of amyloid imaging ligands used to measure amyloid in vivo in Alzheimer's disease patients' brains. This innovative PET amyloid imaging technique is a breakthrough for understanding the pathophysiological mechanisms, time course in amyloid deposits in the brain, and for early detection of Alzheimer's disease. It is also significant in evaluating new anti-amyloid therapies (Nordberg, 2007).

Bioactive Heterocyclic Compounds in Medicinal Chemistry

The chemical structure also relates to the significance of five-membered heterocycles like furan and thiophene in drug design. These heterocycles are crucial structural units of bioactive molecules and play a vital role in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. The compounds' bioisosteric replacement with heteroaryl ones impacts activities, leading to various applications in antiviral, antitumor, antimycobacterial, and antiparkinsonian actions (Ostrowski, 2022).

Sulfonamides in Clinical Drugs

The primary sulfonamide moiety, part of many clinically used drugs, is also associated with the chemical structure . It is present in diuretics, carbonic anhydrase inhibitors, antiepileptics, antipsychotics, and cyclooxygenase 2 inhibitors. Novel drugs like apricoxib and pazopanib, containing this moiety, have significant antitumor activity, and patents related to these drugs are prevalent, signifying the ongoing need for novel sulfonamides in selective antiglaucoma drugs, antitumor agents, and diagnostic tools (Carta, Scozzafava, & Supuran, 2012).